Cas no 2097959-01-6 (2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride)

2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride is a fluorinated amine derivative featuring a tetrahydrofuran (oxolane) substituent, offering unique steric and electronic properties. The dihydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. The presence of both primary and secondary amine groups, along with a fluorine atom, provides versatile reactivity for further functionalization or as a building block in heterocyclic synthesis. Its rigid oxolane ring contributes to conformational restraint, which can be advantageous in designing bioactive compounds. This compound is particularly valuable for researchers exploring fluorinated analogs or probing structure-activity relationships in drug discovery.
2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride structure
2097959-01-6 structure
Product Name:2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride
CAS No:2097959-01-6
MF:C8H19Cl2FN2O
MW:249.153663873672
CID:4773272
Update Time:2025-11-06

2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride
    • 2-Fluoro-2-((tetrahydrofuran-3-yl)methyl)propane-1,3-diamine dihydrochloride
    • 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride
    • Inchi: 1S/C8H17FN2O.2ClH/c9-8(5-10,6-11)3-7-1-2-12-4-7;;/h7H,1-6,10-11H2;2*1H
    • InChI Key: DTTBFOWDPQITSU-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(CN)(CN)CC1COCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Topological Polar Surface Area: 61.3

2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride Pricemore >>

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$ 115.00 2022-06-08
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Additional information on 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride

Comprehensive Analysis of 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride (CAS No. 2097959-01-6)

The compound 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride (CAS No. 2097959-01-6) is a fluorinated amine derivative with a unique structural framework. Its molecular design incorporates a oxolan-3-yl group, which enhances its potential applications in pharmaceutical research and organic synthesis. The presence of both aminomethyl and fluoro substituents makes this compound a subject of interest for drug discovery, particularly in the development of CNS-targeting therapeutics.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds due to their improved metabolic stability and bioavailability. 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride aligns with this trend, as its fluoro moiety may contribute to enhanced binding affinity in biological systems. Researchers are increasingly exploring its potential as a building block for novel G-protein-coupled receptor (GPCR) modulators or enzyme inhibitors.

The oxolan-3-yl group in this compound introduces a cyclic ether functionality, which is often associated with improved solubility and reduced toxicity profiles. This feature is particularly relevant in the context of blood-brain barrier (BBB) penetration, a critical factor for neuroactive compounds. Pharmaceutical companies are actively investigating similar structures for neurodegenerative disease treatments, making CAS No. 2097959-01-6 a valuable reference point in this field.

From a synthetic chemistry perspective, the dihydrochloride salt form of this compound offers advantages in handling and storage stability. The salt formation improves crystallinity and reduces hygroscopicity, addressing common challenges in API (Active Pharmaceutical Ingredient) development. These properties make it a practical candidate for scale-up processes in industrial settings.

Analytical characterization of 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The fluorine atom in its structure provides a distinct 19F NMR signal, serving as a valuable probe for reaction monitoring and quality control. These analytical features are particularly important for researchers investigating structure-activity relationships (SAR) in drug design.

In the context of green chemistry initiatives, the synthetic route to CAS No. 2097959-01-6 has attracted attention for potential optimization. Researchers are exploring catalytic fluorination methods and atom-economical approaches to improve the sustainability of its production. These efforts align with the pharmaceutical industry's growing emphasis on process intensification and reduced environmental impact.

The compound's potential applications extend to PET (Positron Emission Tomography) imaging, where fluorinated molecules serve as important radiotracers. While 2097959-01-6 itself isn't radioactive, its structural features make it a valuable scaffold for developing 18F-labeled diagnostic agents. This connection to molecular imaging represents an exciting intersection between chemistry and medical diagnostics.

Quality control standards for 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride typically require rigorous testing for chiral purity, given the presence of stereocenters in its structure. The pharmaceutical industry's increasing focus on enantioselective synthesis has made such analyses particularly relevant for ensuring compound consistency and biological activity reproducibility.

Recent patent literature reveals growing interest in structurally related compounds for various therapeutic areas, including pain management and neurological disorders. While specific applications of CAS No. 2097959-01-6 remain proprietary in many cases, its structural features suggest potential utility in developing ion channel modulators or neurotransmitter analogs. These connections make it a compound worth monitoring in drug development pipelines.

From a regulatory perspective, the dihydrochloride salt form of this compound generally offers favorable characteristics for pharmaceutical formulation development. The salt formation can influence critical parameters such as pH solubility profile and dissolution rate, which are essential considerations for oral dosage form design. These factors contribute to the compound's versatility in preclinical development stages.

The growing field of computational chemistry has enabled more efficient exploration of compounds like 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride. Molecular docking studies and quantitative structure-activity relationship (QSAR) models can predict its interactions with biological targets, accelerating the drug discovery process. These computational approaches are particularly valuable in the era of AI-assisted drug design.

In summary, 2-(Aminomethyl)-2-fluoro-3-(oxolan-3-yl)propan-1-amine dihydrochloride (CAS No. 2097959-01-6) represents a structurally interesting compound with multiple potential applications in pharmaceutical research. Its unique combination of fluorine substitution, cyclic ether functionality, and amine groups makes it a valuable subject for ongoing research in medicinal chemistry and drug development.

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